Cas no 102567-30-6 (1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione)
![1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione structure](https://www.kuujia.com/scimg/cas/102567-30-6x500.png)
102567-30-6 structure
Product name:1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione
1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione
- [1,3]dithiolo[4,5-f][1,3,5]trithiepine-2-thione
- AKOS024350296
- DTXSID70393173
- 102567-30-6
-
- Inchi: InChI=1S/C5H4S6/c6-5-10-3-4(11-5)9-2-7-1-8-3/h1-2H2
- InChI Key: FNJMUDIOIVOUGJ-UHFFFAOYSA-N
- SMILES: C1SCSC2=C(S1)SC(=S)S2
Computed Properties
- Exact Mass: 255.86392
- Monoisotopic Mass: 255.86372717g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 159Ų
Experimental Properties
- PSA: 0
1,3-Dithiolo[4,5-f][1,3,5]trithiepin-2-thione Related Literature
-
1. Synthesis, structure and properties of new dithiolene complexes containing a 1,3,5-trithiepin ringMasaki Takahashi,Neil Robertson,Akiko Kobayashi,Hermut Becker,Richard H. Friend,Allan E. Underhill J. Mater. Chem. 1998 8 319
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